3-[2,4,5-tris(3-carboxyphenyl)phenyl]benzoic acid

Specification

• CAS No.: 1629643-34-0
• Molecular Formula: C34H22O8
• Molecular Weight: 558.5 g/mol
• IUPAC Name: 3-[2,4,5-tris(3-carboxyphenyl)phenyl]benzoic acid
• Standard InChI: InChI=1S/C34H22O8/c35-31(36)23-9-1-5-19(13-23)27-17-29(21-7-3-11-25(15-21)33(39)40)30(22-8-4-12-26(16-22)34(41)42)18-28(27)20-6-2-10-24(14-20)32(37)38/h1-18H,(H,35,36)(H,37,38)(H,39,40)(H,41,42)
• Standard InChI Key: FEUJAYRFYGWSSY-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2C3=CC(=CC=C3)C(=O)O)C4=CC(=CC=C4)C(=O)O)C5=CC(=CC=C5)C(=O)O
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2C3=CC(=CC=C3)C(=O)O)C4=CC(=CC=C4)C(=O)O)C5=CC(=CC=C5)C(=O)O

Introduction

3-[2,4,5-tris(3-carboxyphenyl)phenyl]benzoic acid is a complex organic compound featuring multiple carboxyphenyl groups attached to a central phenyl ring, which is itself linked to a benzoic acid moiety. This structure enhances its reactivity and binding capabilities, making it a compound of interest in various chemical and biological applications. Despite the lack of extensive literature specifically on this compound, its design suggests potential uses in fields such as materials science and pharmaceuticals due to its multifunctional nature.

Potential Applications

Given its structure, 3-[2,4,5-tris(3-carboxyphenyl)phenyl]benzoic acid could be explored for various applications:

• Materials Science: Its multiple functional groups make it a candidate for creating complex polymers or supramolecular assemblies.

• Pharmaceuticals: The presence of multiple carboxylic acid groups could facilitate binding to biological targets, although specific biological activity data is lacking.

Future Directions

Future research should focus on the detailed synthesis, characterization, and application of 3-[2,4,5-tris(3-carboxyphenyl)phenyl]benzoic acid. This could involve:

• Synthetic Optimization: Developing efficient synthetic routes to produce the compound in high yields.

• Biological Evaluation: Assessing its potential biological activities, such as antimicrobial or antitumor effects.

• Materials Science Applications: Exploring its use in creating novel materials with enhanced properties.